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Compound of Interest

Compound Name:
2-Hydroxy-3-(morpholin-4-

yl)propanoic acid

Cat. No.: B13252725

Get Quote

Chemical Identity & CAS Resolution[1][2][3]
The identification of 3-morpholino-2-hydroxypropionic acid is frequently complicated by its

existence in multiple forms (free acid vs. salt) and its specific stereochemistry. In commercial

and research contexts, this compound is most often indexed as its hydrochloride salt due to the

stability of the morpholine nitrogen.
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Feature Detail

Common Name 3-Morpholino-2-hydroxypropionic acid

Systematic Name 2-Hydroxy-3-(morpholin-4-yl)propanoic acid

CAS Number (HCl Salt) 1803582-08-2 (Primary Commercial Reference)

CAS Number (Free Acid) Not widely indexed; typically generated in situ

Molecular Formula

C

H

NO

(Free Acid) / C

H

ClNO

(HCl Salt)

Molecular Weight
175.18 g/mol (Free Acid) / 211.64 g/mol (HCl

Salt)

SMILES OC(CN1CCOCC1)C(=O)O

InChIKey (HCl) IFHSMTLAWIMKRT-UHFFFAOYSA-N

Critical Note on Nomenclature: Researchers often confuse this compound with 3-

morpholinopropionic acid (CAS 4497-04-5), which lacks the hydroxyl group at the C2 position.

The presence of the C2-hydroxyl group significantly alters the pKa and solubility profile, making

it a distinct "isoserine-like" motif rather than a simple beta-amino acid.

Structural Analysis & Physicochemical Properties[5]
[6][8][9]
Understanding the physicochemical behavior of this molecule is essential for its use as a

pharmaceutical intermediate or buffer analog.
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Structural Logic
The molecule consists of a propanoic acid backbone with two critical functional groups:

C2-Hydroxyl Group: Introduces chirality (R/S enantiomers) and increases water solubility via

hydrogen bonding.

C3-Morpholine Ring: Acts as a basic center (pKa ~8.3) and a lipophilic domain, creating a

zwitterionic character at neutral pH.

Key Properties Table
Property

Value
(Predicted/Experimental)

Significance in Drug
Design

pKa (Carboxyl) ~3.5 - 4.0
Deprotonated at physiological

pH (COO⁻).

pKa (Morpholine) ~8.3
Protonated at physiological pH

(NH⁺), forming a zwitterion.

LogP -1.5 to -2.0

Highly hydrophilic; excellent for

improving water solubility of

drug conjugates.

Solubility
High in Water, DMSO,

Methanol

Suitable for aqueous reaction

conditions.

Stereochemistry 1 Chiral Center (C2)

Exists as (R)- and (S)-

enantiomers; synthesis often

yields a racemate unless chiral

precursors are used.

Synthetic Pathways[10]
The synthesis of 3-morpholino-2-hydroxypropionic acid typically follows two primary routes.

The choice of route depends on the availability of starting materials and the need for

stereochemical control.
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Route A: Nucleophilic Opening of Glycidic Acid
(Preferred)
This method involves the reaction of morpholine with glycidic acid (or its ester/salt). The

nucleophilic nitrogen of morpholine attacks the less hindered carbon (C3) of the epoxide ring,

yielding the desired product with high regioselectivity.

Route B: Substitution of 3-Halo-2-hydroxypropionic Acid
An alternative route uses 3-chloro-2-hydroxypropionic acid (or 3-chlorolactic acid). Morpholine

displaces the chloride ion. This reaction requires careful pH control to prevent elimination side

reactions.

Figure 1: Synthetic Routes to 3-Morpholino-2-hydroxypropionic Acid
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Figure 1: Two primary synthetic pathways. Route A (Epoxide Opening) is generally preferred for

cleaner regiochemistry.

Applications in Drug Development
This compound serves as a versatile building block in medicinal chemistry, particularly in the

design of PROTACs (Proteolysis Targeting Chimeras) and Linker Systems.

Polar Linker Design
The 2-hydroxy-3-morpholino motif is an ideal "polar tail" for drug candidates.
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Solubility Enhancement: The zwitterionic nature at pH 7.4 improves the aqueous solubility of

hydrophobic pharmacophores.

Hydrogen Bonding: The C2-hydroxyl group provides an additional hydrogen bond

donor/acceptor site, potentially improving binding affinity or selectivity.

Metabolite Mimicry
Morpholine is a common structural element in drugs like Linezolid and Gefitinib. 3-morpholino-

2-hydroxypropionic acid can serve as a reference standard for oxidative metabolites of these

drugs (e.g., ring-opening or side-chain oxidation products).

Buffer Analog
Structurally similar to MOPSO (2-Hydroxy-3-morpholinopropanesulfonic acid), this carboxylic

acid variant can be used in specific biological assays where sulfonic acids are chemically

incompatible, although its buffering range (pKa ~3.5 and ~8.3) is different from MOPSO (pKa

~6.9).

Analytical Characterization
To validate the identity of synthesized or purchased material, the following analytical signatures

should be confirmed.

Mass Spectrometry (LC-MS)
Positive Mode (ESI+): Expect a strong

peak at m/z 176.2.

Fragmentation Pattern: Loss of the carboxylic acid group (-COOH) or cleavage of the

morpholine ring may be observed.

Nuclear Magnetic Resonance (1H NMR)
Solvent: D

O or DMSO-d
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.

Key Signals:

~2.4-2.6 ppm: Multiplets for the morpholine ring protons (

).

~2.5-2.7 ppm: Doublet of doublets for the C3 protons (

).

~3.5-3.7 ppm: Multiplets for the morpholine ether protons (

).

~4.1-4.3 ppm: Multiplet for the C2 proton (

).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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